Cas no 1820639-75-5 (Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate)

• Product Name: Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate
• CAS No: 1820639-75-5
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 4619101
• Update Time: 2025-10-22

Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-NITRO-6-(PYRROLIDIN-1-YL)PYRIDINE-3-CARBOXYLATE
• Y2945
• methyl 5-nitro-6-pyrrolidin-1-ylpyridine-3-carboxylate
• Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate

• Inchi： 1S/C11H13N3O4/c1-18-11(15)8-6-9(14(16)17)10(12-7-8)13-4-2-3-5-13/h6-7H,2-5H2,1H3
• InChI Key： INFVPPLMJDRDRY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C(=O)OC)=CN=C1N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2

Additional information on Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate

Research Brief on Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate (CAS: 1820639-75-5)

Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate (CAS: 1820639-75-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core functionalized with nitro and pyrrolidinyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate involves a multi-step process, including the nitration of pyridine derivatives and subsequent functionalization with pyrrolidine. Researchers have optimized the reaction conditions to achieve high yields and purity, as reported in recent publications. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography, ensuring its chemical integrity and reproducibility.

In terms of biological activity, preliminary studies indicate that Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate exhibits significant inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its nitro group may contribute to redox-mediated mechanisms, which could be exploited in the development of novel therapeutics for oxidative stress-related diseases.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. The results demonstrate favorable absorption and distribution properties, along with a manageable toxicity profile. These findings support the compound's potential for further preclinical and clinical evaluation. However, researchers emphasize the need for additional studies to fully understand its mechanism of action and optimize its therapeutic efficacy.

In conclusion, Methyl 5-nitro-6-(pyrrolidin-1-YL)pyridine-3-carboxylate (CAS: 1820639-75-5) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activities make it a valuable candidate for further research in the fields of inflammation, oxidative stress, and beyond. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, will be crucial in translating this compound into clinical applications.